N-(3-phenylpropyl)-1-[4-(propionylamino)benzoyl]piperidine-3-carboxamide

• IUPAC Name: ethyl 3-[[1-(3-cyano-6-fluoroquinolin-4-yl)piperidine-4-carbonyl]amino]benzoate
• InChI: InChI=1S/C25H23FN4O3/c1-2-33-25(32)17-4-3-5-20(12-17)29-24(31)16-8-10-30(11-9-16)23-18(14-27)15-28-22-7-6-19(26)13-21(22)23/h3-7,12-13,15-16H,2,8-11H2,1H3,(H,29,31)
• InChI Key: XQPZOBIXSOWGBZ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC(=CC=C1)NC(=O)C2CCN(CC2)C3=C4C=C(C=CC4=NC=C3C#N)F
• Molecular Formula: C25H23FN4O3
• Molecular Weight: 446.5 g/mol

Description

N-(3-phenylpropyl)-1-[4-(propionylamino)benzoyl]piperidine-3-carboxamide is a chemical compound that has been synthesized for scientific research purposes. It is commonly referred to as PAPP, and its synthesis method has been a topic of interest for researchers. This compound has been used in various scientific research applications, and its mechanism of action, biochemical and physiological effects, advantages, and limitations have been studied extensively.

Mechanism of Action

The exact mechanism of action of PAPP is not fully understood. However, it is thought to act as an inhibitor of the enzyme fatty acid amide hydrolase (FAAH), which is responsible for the breakdown of endocannabinoids. By inhibiting FAAH, PAPP increases the levels of endocannabinoids in the body, which can lead to analgesic and anti-inflammatory effects.
Biochemical and physiological effects:
PAPP has been shown to have analgesic and anti-inflammatory effects in animal models. It has also been shown to reduce drug-seeking behavior in animal models of drug addiction. PAPP has been found to increase the levels of endocannabinoids in the body, which can lead to its analgesic and anti-inflammatory effects.

Advantages and Limitations for Lab Experiments

One advantage of using PAPP in lab experiments is its specificity for FAAH inhibition. It has been shown to have little to no effect on other enzymes involved in the metabolism of endocannabinoids. However, one limitation of using PAPP is its relatively low potency compared to other FAAH inhibitors.

Future Directions

There are several future directions for research on PAPP. One area of interest is its potential use in the treatment of pain and inflammation. Further studies are needed to determine its efficacy and safety in humans. Another area of interest is its potential use in the treatment of drug addiction. More research is needed to determine its effectiveness in reducing drug-seeking behavior in humans. Additionally, further studies are needed to optimize the synthesis method of PAPP and improve its potency.

Synthesis Methods

The synthesis of PAPP involves the reaction of 1-[4-(propionylamino)benzoyl]piperidine-3-carboxylic acid with 3-phenylpropylamine. The reaction is carried out in the presence of a coupling agent, such as N,N'-dicyclohexylcarbodiimide (DCC), and a catalyst, such as 4-dimethylaminopyridine (DMAP). The resulting product is then purified using column chromatography.

Scientific Research Applications

PAPP has been used in various scientific research applications, including the study of pain and inflammation. It has been shown to have analgesic and anti-inflammatory effects in animal models. PAPP has also been studied for its potential use in the treatment of drug addiction, as it has been shown to reduce drug-seeking behavior in animal models.